Cas no 647856-23-3 (Benzoic acid, 3-mercapto-4,5-dimethoxy-, methyl ester)

• Product Name: Benzoic acid, 3-mercapto-4,5-dimethoxy-, methyl ester
• CAS No: 647856-23-3
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 416004
• PubChem ID: 68685859
• Update Time: 2025-04-19

Benzoic acid, 3-mercapto-4,5-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-mercapto-4,5-dimethoxy-, methyl ester
• methyl 3,4-dimethoxy-5-sulfanylbenzoate
• 647856-23-3
• YTMBGCWYGQPXIT-UHFFFAOYSA-N
• SCHEMBL3548901
• DTXSID60738817
• 3-mercapto-4,5-dimethoxybenzoic acid methyl ester

• Inchi： 1S/C10H12O4S/c1-12-7-4-6(10(11)14-3)5-8(15)9(7)13-2/h4-5,15H,1-3H3
• InChI Key： YTMBGCWYGQPXIT-UHFFFAOYSA-N
• SMILES： SC1=CC(C(=O)OC)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 228.04566
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives